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Compound of Interest

Compound Name: 3-Ethylnonane

Cat. No.: B092655

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-
Ethylnonane, a flammable and hazardous chemical. Researchers, scientists, and drug
development professionals must adhere to these procedures to ensure personal safety and
environmental compliance.

Immediate Safety and Handling Precautions

3-Ethylnonane is classified as a Flammable Liquid (Category 3), an Aspiration Hazard
(Category 1), and Hazardous to the Aquatic Environment (Chronic).[1] Improper handling can
lead to fire, serious health issues if ingested or inhaled, and long-term environmental damage.

Before handling 3-Ethylnonane, ensure the following:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[2] In case of inadequate ventilation, use a NIOSH/MSHA approved
respirator.[2]

» Ventilation: Always handle 3-Ethylnonane in a well-ventilated area, preferably within a
chemical fume hood.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools and take precautionary measures against static discharge.[2][3]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[2]

Quantitative Data and Physical Properties

The following table summarizes the key quantitative data for 3-Ethylnonane.

Property

Value

GHS Classification

Flammable Liquid (Category 3), Aspiration
Hazard (Category 1), Hazardous to the Aquatic

Environment (Chronic)[1]

Molecular Formula

C11H24[1]

Molecular Weight 156.31 g/mol [1]
Boiling Point 188.9 + 7.0 °CJ[1]
Density 0.7 £0.1 g/cm3[1]

LogP (Lipophilicity)

6.42[1]

Step-by-Step Disposal Procedure

The disposal of 3-Ethylnonane must be carried out in accordance with federal, state, and local

regulations. Do not dispose of 3-Ethylnonane down the drain or in regular trash.

1. Waste Collection and Segregation:

o Collect waste 3-Ethylnonane in a designated, properly labeled, and leak-proof container.

e The container should be made of a material compatible with organic solvents.

¢ Do not mix 3-Ethylnonane with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

N

. Labeling:
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Clearly label the waste container with "Hazardous Waste," "3-Ethylnonane," and the
associated hazard pictograms (flammable, health hazard, environmental hazard).

. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is cool, dry,
and well-ventilated.

Ensure the storage area is away from ignition sources and incompatible materials, such as
strong oxidizing agents.[2]

. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

Provide them with a complete and accurate description of the waste.
. Spill Response:
In the event of a spill, evacuate the area and remove all ignition sources.[2]
Ventilate the area.
For small spills, absorb the material with an inert absorbent, such as sand or vermiculite.[4]

Collect the absorbed material using non-sparking tools and place it in a sealed container for
disposal as hazardous waste.[2]

For large spills, contact your institution's emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Ethylnonane.

Caption: Logical workflow for the proper disposal of 3-Ethylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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